Cas no 16755-04-7 (Adenine,N,N-dimethyl-9-b-D-ribopyranosyl-(8CI))

Adenine,N,N-dimethyl-9-b-D-ribopyranosyl-(8CI) structure
16755-04-7 structure
Product Name:Adenine,N,N-dimethyl-9-b-D-ribopyranosyl-(8CI)
CAS No:16755-04-7
MF:C12H17N5O4
MW:295.294481992722
CID:236385
PubChem ID:268853
Update Time:2025-04-19

Adenine,N,N-dimethyl-9-b-D-ribopyranosyl-(8CI) Chemical and Physical Properties

Names and Identifiers

    • Adenine,N,N-dimethyl-9-b-D-ribopyranosyl-(8CI)
    • [(8S,9S,10R,13S,14S,17R)-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
    • n,n-dimethyl-9-pentopyranosyl-9h-purin-6-amine
    • 16755-04-7
    • NSC-109308
    • NSC109308
    • DTXSID90937351
    • Inchi: 1S/C12H17N5O4/c1-16(2)10-7-11(14-4-13-10)17(5-15-7)12-9(20)8(19)6(18)3-21-12/h4-6,8-9,12,18-20H,3H2,1-2H3
    • InChI Key: PXEYMGXNOGDFOH-UHFFFAOYSA-N
    • SMILES: O1CC(C(C(C1N1C=NC2C(=NC=NC1=2)N(C)C)O)O)O

Computed Properties

  • Exact Mass: 295.12821
  • Monoisotopic Mass: 295.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.8
  • Topological Polar Surface Area: 117A^2

Experimental Properties

  • Density: 1.71
  • Boiling Point: 578.9°C at 760 mmHg
  • Flash Point: 303.9°C
  • Refractive Index: 1.757
  • PSA: 116.76
  • LogP: -1.49620

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